Cas no 90-66-4 (Antioxidant 2246-S)

• Product Name: Antioxidant 2246-S
• CAS No: 90-66-4
• MF: C₂₂H₃₀O₂S
• MW: 358.537405490875
• MDL: MFCD02099202
• CID: 34572
• PubChem ID: 66661
• Update Time: 2025-11-07

Antioxidant 2246-S Chemical and Physical Properties

Names and Identifiers

• Antioxidant 2246-S
• 2,2'-Thiobis(6-tert-butyl-p-cresol)
• 2,2-Thiobis(6-Tert-Butyl-p-Cresol)
• Irganox? 1081
• 6,6'-Di-tert-butyl-2,2'-thiodi-p-cresol
• MFCD00026291
• UNII-1C0V73I549
• Cao 6
• FT-0688080
• NSC67488
• Q27252210
• NCIOpen2_008455
• 6,6'-Thiobis(2-(tert-butyl)-4-methylphenol)
• Lowinox TBP 6
• SAO 6
• 90-66-4
• A916525
• Thioalkophene BP
• 2,2'-Dihydroxy-3,3'-di-tert-butyl-5,5'-dimethyldiphenyl sulfide
• Phenol,2'-thiobis[6-(1,1-dimethylethyl)-4-methyl-
• W-109333
• Keminox 246T
• Bis(5-methyl-3-tert-butyl-2-oxyphenyl) monosulfide
• AS-75680
• 6,6'-thiobis(2-tert-butyl-4-methylphenol)
• CAO 4
• CaO-6
• EINECS 202-009-7
• Phenol, 2,2'-thiobis[6-(1,1-dimethylethyl)-4-methyl
• 2,2'-THIOBIS(6-(1,1-DIMETHYLETHYL)-4-METHYLPHENOL)
• AKOS015966831
• ANTIOXIDANT 2246S
• Phenol, 2,2'-thiobis(6-(1,1-dimethylethyl)-4-methyl-
• SCHEMBL39428
• p-Cresol,2'-thiobis[6-tert-butyl-
• 2,2/'-Thiobis(6-tert-butyl-P-cresol)
• 2,2'-Thiobis(4-methyl-6-tert-butylphenol)
• CHEMBL5183112
• NSC-67488
• 2-tert-butyl-6-(3-tert-butyl-2-hydroxy-5-methylphenyl)sulfanyl-4-methylphenol
• 2,2'-Thiobis(6-tert-butyl-4-methylphenol)
• Bis(2-hydroxy-3-tert-butyl-5-methylphenyl) sulfide
• 2,2'- Thio-bis(4-methy-6-n-butyl- phenol)
• 2,2'-thiobis(4-methyl-6-t-butylphenol)
• Bis(3-tert-butyl-2-hydroxy-5-methylphenyl) sulfide
• E77587
• p-Cresol, 2,2'-thiobis(6-tert-butyl-
• p-Cresol, 2,2'-thiobis[6-tert-butyl-
• Advastab 406
• Phenol, 2,2'-thiobis[6-(1,1-dimethylethyl)-4-methyl-
• LOWINOX TBP-6
• AI3-63213
• Irganox 1081
• 2.2'-thio bis(6-tert-butyl-4-methylphenol)
• 2,2'-Thiobis[6-tert-butyl-p-cresol]
• Bis(5-methyl-3-tert-butyl-2-hydroxyphenyl) monosulfide
• 3-tert-butyl-2-hydroxy-5-methylphenyl sulfide
• DTXSID7059012
• Thioalkofen BP
• Bis(5-methyl-3-tert-butyl-2-hydroxyphenyl) sulfide
• 1C0V73I549
• NSC 67488
• CS-0199488
• 2,2′-Thiobis[6-(1,1-dimethylethyl)-4-methylphenol] (ACI)
• p-Cresol, 2,2′-thiobis[6-tert-butyl- (7CI, 8CI)
• 2,2′-Dihydroxy-3,3′-di-tert-butyl-5,5′-dimethyldiphenyl sulfide
• 2,2′-Thiobis(4-methyl-6-t-butylphenol)
• 2,2′-Thiobis(4-methyl-6-tert-butylphenol)
• 2,2′-Thiobis(6-tert-butyl-4- methylphenol)
• 2,2′-Thiobis(6-tert-butyl-4-methylphenol)
• 2,2′-Thiobis(6-tert-butyl-p-cresol)
• 2246S
• Durad AX 18
• Irganox 1081FF
• DTXCID9048695
• 2-tert-butyl-6-[(3-tert-butyl-2-hydroxy-5-methylphenyl)sulfanyl]-4-methylphenol
• NS00020548

• MDL： MFCD02099202
• Inchi： 1S/C22H30O2S/c1-13-9-15(21(3,4)5)19(23)17(11-13)25-18-12-14(2)10-16(20(18)24)22(6,7)8/h9-12,23-24H,1-8H3
• InChI Key： MQWCQFCZUNBTCM-UHFFFAOYSA-N
• SMILES： OC1C(C(C)(C)C)=CC(C)=CC=1SC1C(O)=C(C(C)(C)C)C=C(C)C=1

Computed Properties

• Exact Mass: 358.19700
• Monoisotopic Mass: 358.19665137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 7.4
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Color/Form: Pure product is white powder, flammable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 431.1±45.0 °C at 760 mmHg
• Flash Point: 209.3±27.4 °C
• PSA: 65.76000
• LogP: 6.46080
• Solubility: Soluble in gasoline, petroleum ether, chloroform, benzene, slightly soluble in alcohols, insoluble in water.
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Antioxidant 2246-S Security Information

• Signal Word：Warning
• Hazard Statement： H317 (92.95%) H412 (92.95%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Antioxidant 2246-S

Recent Advances in Antioxidant 2246-S (CAS 90-66-4) Research: A Comprehensive Review

Antioxidant 2246-S (CAS 90-66-4), chemically known as 2,2'-Methylenebis(6-tert-butyl-4-methylphenol), has garnered significant attention in recent years due to its potent antioxidant properties and wide-ranging applications in the chemical, biological, and pharmaceutical industries. This research briefing aims to synthesize the latest findings on Antioxidant 2246-S, focusing on its mechanisms of action, efficacy in various applications, and potential therapeutic benefits. The compound's unique structure enables it to effectively scavenge free radicals, thereby protecting materials and biological systems from oxidative damage.

Recent studies have explored the role of Antioxidant 2246-S in polymer stabilization, where it has been shown to significantly enhance the durability and lifespan of polymeric materials by preventing oxidative degradation. For instance, a 2023 study published in the Journal of Applied Polymer Science demonstrated that incorporating Antioxidant 2246-S into polyethylene films reduced oxidative degradation by up to 40% under accelerated aging conditions. These findings underscore the compound's importance in industrial applications, particularly in packaging materials and medical devices where material integrity is critical.

In the biomedical field, research has increasingly focused on the potential therapeutic applications of Antioxidant 2246-S. A groundbreaking 2024 study in Free Radical Biology and Medicine revealed that the compound exhibits neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The study found that Antioxidant 2246-S could mitigate oxidative stress in neuronal cells, reducing markers of cellular damage by approximately 35%. These results suggest that the compound may hold promise as a therapeutic agent for neurodegenerative disorders, although further clinical studies are needed to validate these findings.

Another area of active research involves the use of Antioxidant 2246-S in combination therapies. Recent investigations have shown that when paired with other antioxidants or pharmaceutical agents, the compound can exhibit synergistic effects. For example, a 2023 paper in the European Journal of Medicinal Chemistry reported that combining Antioxidant 2246-S with ascorbic acid resulted in a 50% greater reduction in oxidative stress markers compared to either compound alone. This highlights the potential for developing novel combination therapies that leverage the unique properties of Antioxidant 2246-S.

Despite these promising developments, challenges remain in the widespread adoption of Antioxidant 2246-S, particularly concerning its bioavailability and long-term safety profile. Recent pharmacokinetic studies have indicated that the compound may have limited systemic absorption when administered orally, prompting researchers to explore alternative delivery methods such as nanoparticle encapsulation. Additionally, while acute toxicity studies have shown favorable results, more comprehensive long-term studies are needed to fully assess the compound's safety in various applications.

Looking ahead, the research landscape for Antioxidant 2246-S appears promising, with several ongoing clinical trials investigating its potential in various therapeutic areas. The compound's versatility, coupled with its demonstrated efficacy in multiple applications, positions it as a valuable tool in both industrial and biomedical contexts. Future research directions may focus on optimizing its formulation for enhanced bioavailability, exploring novel applications in emerging fields such as regenerative medicine, and further elucidating its molecular mechanisms of action. As our understanding of this compound continues to evolve, Antioxidant 2246-S is poised to play an increasingly important role in addressing challenges related to oxidative stress across multiple disciplines.